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Get Quote

The table below summarizes the key properties of 2,5-Furandimethanol, a key diol derived from biomass [1].

Property Value / Description

Common Name 2,5-Furandimethanol (FDM)

CAS Number 1883-75-6 [1]

Molecular
Formula

C6H8O3 [1]

Molecular
Weight

128.126 g/mol [1]

Melting Point 74-77 °C [1]

Boiling Point 275.4±30.0 °C (at 760 mmHg) [1]

Flash Point 120.3±24.6 °C [1]

Density 1.3±0.1 g/cm³ [1]

Source Produced via hydrogenation of 5-Hydroxymethylfurfural (HMF), which is derived
from carbohydrates [2] [1].
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General Guidance for Acetylation

While a specific protocol for 3,4-Furandimethanol is unavailable, standard acetylation methods can be

adapted. The patent for 2-aceto-3,4-furandimethanol [3] indicates that acetylation of furan diols is feasible,

typically using acetic anhydride and a catalyst.

Reaction Setup

Reactants: The diol is reacted with an acylating agent, most commonly acetic anhydride.
Catalyst: The reaction is often catalyzed by an acid catalyst. The patent mentions the use of

phosphoric acid or boron trifluoride etherate [3].
Solvent: The reaction can be run in a solvent like acetic acid or without a solvent (using excess

acetic anhydride).

Reaction Workflow The diagram below outlines the general steps for a typical acetylation reaction.
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Reaction Setup

Charge reactor with
3,4-Furandimethanol

and catalyst (e.g., H₃PO₄)

Add Acetic Anhydride
(typically 2-2.2 equivalents)

with stirring

Control temperature
(Mildly exothermic;

~60-100°C suggested)

Monitor reaction
by TLC or GC-MS
until completion

Work-up:
Pour into ice water

or sodium carbonate solution

Extract product
with organic solvent
(e.g., ethyl acetate)

Purification:
Dry, concentrate,
and recrystallize

Obtain acetylated
product (Diacetate)
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Critical Considerations & Safety

Safety Data: For the related compound 2,5-Furandimethanol, the MSDS indicates it is harmful by

inhalation, in contact with skin, and if swallowed [1]. Always consult specific safety data for 3,4-
Furandimethanol before starting work.

Reaction Control: Acetylation with acetic anhydride is exothermic. Control the addition rate and
temperature to prevent runaway reactions.

Handling Precautions: Conduct the reaction in a fume hood, and wear appropriate personal
protective equipment (PPE), including gloves and safety goggles [1].

Analytical Verification: The identity of the final product must be confirmed using techniques such as
1H NMR, 13C NMR, and Mass Spectrometry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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